1-Acetoxy-2,3-dibromopropane
Description
1-Acetoxy-2,3-dibromopropane is a halogenated organic compound featuring an acetoxy group (-OAc) at position 1 and bromine atoms at positions 2 and 3 of a propane backbone. This compound is likely used as a reactive intermediate in organic synthesis due to the electrophilic bromine substituents, which facilitate alkylation or substitution reactions.
Properties
CAS No. |
6308-13-0 |
|---|---|
Molecular Formula |
C5H8Br2O2 |
Molecular Weight |
259.92 g/mol |
IUPAC Name |
2,3-dibromopropyl acetate |
InChI |
InChI=1S/C5H8Br2O2/c1-4(8)9-3-5(7)2-6/h5H,2-3H2,1H3 |
InChI Key |
XBRBHDGRUHMMCF-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OCC(CBr)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Gaps
- Toxicity Data: No toxicity information is available in the provided evidence; regulatory evaluation is needed given the hazards associated with brominated compounds .
- Comparative Reactivity : The acetoxy group’s stability under hydrolytic conditions (vs. halogen leaving groups) could position this compound as a controlled-release reagent.
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